1-cyclohexyl-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)thiourea
Description
1-cyclohexyl-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)thiourea, also known as CCT018159, is a compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is a thiourea derivative and has been studied for its ability to inhibit the growth of cancer cells.
Scientific Research Applications
Bioactive Molecule Synthesis
Research indicates that derivatives of thiourea, including those related to the core structure of 1-cyclohexyl-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)thiourea, have been synthesized for their potential bioactivity. For example, a study by Bielenica et al. (2017) explored the synthesis of diaryl derivatives incorporating 1H-tetrazol-5-yl and 1,3-thiazolidin-4-one scaffolds, finding significant cytotoxicity against cancer cells and anti-HIV properties Bielenica et al., 2017.
Enzyme Inhibition
Thiourea derivatives have also been investigated for their enzyme inhibitory activities. A study by Rahman et al. (2021) synthesized several unsymmetrical thiourea derivatives, testing them as inhibitors against acetylcholinesterase and butyrylcholinesterase, demonstrating moderate to strong inhibition, suggesting potential as neuroprotective or therapeutic agents Rahman et al., 2021.
Antimicrobial Agents
Compounds derived from thioureas have been assessed for their antimicrobial efficacy. A study synthesized new thiazole derivatives incorporating the pyridine moiety, evaluating them as antimicrobial agents. These compounds showed promising activities against various microbial strains, pointing to the potential utility of thiourea derivatives in combating infections Khidre & Radini, 2021.
Chemotherapeutic Research
In the realm of cancer research, derivatives similar to this compound have been synthesized for exploring their chemotherapeutic potential. Studies like that of Shaaban et al. (2014) developed new anticancer compounds through ring modification and heterocyclization reactions, achieving compounds with high cytotoxicity against various cancer cell lines Shaaban et al., 2014.
Catalysis and Synthetic Methodology
Research into asymmetric synthesis and catalysis often utilizes thiourea derivatives for enantioselective reactions. Yarlagadda et al. (2018) reported on the use of a chiral thiourea catalyst for the diastereo- and enantioselective synthesis of chiral bridged tricyclic hydrocarbazole derivatives, demonstrating the utility of thiourea derivatives in complex molecule synthesis Yarlagadda et al., 2018.
properties
IUPAC Name |
1-cyclohexyl-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3S/c24-20(22-15-6-2-1-3-7-15)21-13-14-10-11-19-17(12-14)16-8-4-5-9-18(16)23-19/h10-12,15,23H,1-9,13H2,(H2,21,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSWBJEHZSAJRKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=S)NCC2=CC3=C(C=C2)NC4=C3CCCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Iodo-2-[(3-methyl-4-nitrobenzoyl)amino]benzoic acid](/img/structure/B2555724.png)
![3-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyridazine](/img/structure/B2555727.png)
![N-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide](/img/structure/B2555728.png)
![N-[(4-Thiophen-3-ylthiophen-2-yl)methyl]oxane-4-carboxamide](/img/structure/B2555734.png)
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-8-(4-ethoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B2555743.png)
